Cas no 51073-13-3 ((3,5-Dibromo-4-methoxyphenyl)-(2-ethylbenzofuran-3-yl)methanone)

(3,5-Dibromo-4-methoxyphenyl)-(2-ethylbenzofuran-3-yl)methanone is a brominated aromatic ketone derivative featuring a methoxyphenyl and benzofuran moiety. Its distinct structural framework, incorporating electron-withdrawing bromo substituents and an ethyl-functionalized benzofuran ring, enhances its utility as an intermediate in organic synthesis, particularly in the development of pharmacologically active compounds or advanced materials. The presence of bromine atoms offers reactivity for further functionalization, while the methoxy group contributes to solubility and stability. This compound is suited for applications requiring precise molecular modifications, such as medicinal chemistry or materials science research, where controlled reactivity and structural diversity are critical. Its well-defined composition ensures reproducibility in synthetic pathways.
(3,5-Dibromo-4-methoxyphenyl)-(2-ethylbenzofuran-3-yl)methanone structure
51073-13-3 structure
Product Name:(3,5-Dibromo-4-methoxyphenyl)-(2-ethylbenzofuran-3-yl)methanone
CAS No:51073-13-3
MF:C18H14Br2O3
MW:438.10996389389
CID:363456
PubChem ID:44421473
Update Time:2025-08-05

(3,5-Dibromo-4-methoxyphenyl)-(2-ethylbenzofuran-3-yl)methanone Chemical and Physical Properties

Names and Identifiers

    • Methanone, (3,5-dibromo-4-methoxyphenyl)(2-ethyl-3-benzofuranyl)-
    • (3,5-dibromo-4-methoxyphenyl)-(2-ethyl-1-benzofuran-3-yl)methanone
    • (3,5-Dibromo-4-methoxyphenyl)(2-ethyl-3-benzofuranyl)-methanone
    • (3,5-Dibromo-4-methoxyphenyl)-(2-ethylbenzofuran-3-yl)methanone
    • LogP
    • Methanone<wbr>
    • (3,5-Dibromo-4-methoxyphenyl)(2-ethyl-1-benzofuran-3-yl)methanone
    • 3-(3,5-dibromo-4-methoxybenzoyl)-2-ethyl-1-benzofuran
    • CHEMBL413529
    • (3,5-dibromo-4-methoxyphenyl)(2-ethylbenzofuran-3-yl)methanone
    • 2-ethyl-3-(3,5-dibromo-4-methoxybenzoyl)-benzofuran
    • F95462
    • A898251
    • SCHEMBL1287909
    • BFNPMHRTUYWBIA-UHFFFAOYSA-N
    • BDBM50158463
    • 51073-13-3
    • DTXSID90658897
    • Inchi: 1S/C18H14Br2O3/c1-3-14-16(11-6-4-5-7-15(11)23-14)17(21)10-8-12(19)18(22-2)13(20)9-10/h4-9H,3H2,1-2H3
    • InChI Key: BFNPMHRTUYWBIA-UHFFFAOYSA-N
    • SMILES: BrC1C(=C(C=C(C=1)C(C1=C(CC)OC2C=CC=CC1=2)=O)Br)OC

Computed Properties

  • Exact Mass: 435.93092
  • Monoisotopic Mass: 435.93097g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 4
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.9
  • Topological Polar Surface Area: 39.4Ų

Experimental Properties

  • Color/Form: NA
  • Density: 1.601±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 251-255℃
  • Boiling Point: 535.7±50.0 °C at 760 mmHg
  • Flash Point: 223.3±28.7 °C
  • Solubility: Insuluble (9.6E-5 g/L) (25 ºC),
  • PSA: 39.44

(3,5-Dibromo-4-methoxyphenyl)-(2-ethylbenzofuran-3-yl)methanone Security Information

(3,5-Dibromo-4-methoxyphenyl)-(2-ethylbenzofuran-3-yl)methanone Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Additional information on (3,5-Dibromo-4-methoxyphenyl)-(2-ethylbenzofuran-3-yl)methanone

Comprehensive Overview of (3,5-Dibromo-4-methoxyphenyl)-(2-ethylbenzofuran-3-yl)methanone (CAS No. 51073-13-3)

The compound (3,5-Dibromo-4-methoxyphenyl)-(2-ethylbenzofuran-3-yl)methanone, identified by its CAS No. 51073-13-3, is a specialized organic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including the dibromo-methoxyphenyl and ethylbenzofuran moieties, make it a valuable intermediate for synthesizing advanced materials and bioactive compounds. Researchers are increasingly exploring its potential applications in drug development, particularly in targeting inflammatory pathways and oxidative stress-related conditions.

In recent years, the demand for halogenated aromatic compounds like 51073-13-3 has surged due to their versatility in medicinal chemistry. The presence of bromine atoms enhances the compound's reactivity, enabling precise modifications for tailored applications. This aligns with the growing trend of structure-activity relationship (SAR) studies, where scientists optimize molecular scaffolds to improve efficacy and reduce side effects. The ethylbenzofuran segment further contributes to its lipophilicity, a critical factor in drug bioavailability.

From an industrial perspective, (3,5-Dibromo-4-methoxyphenyl)-(2-ethylbenzofuran-3-yl)methanone is also investigated for its role in organic electronics. Its conjugated system and electron-withdrawing properties make it a candidate for photovoltaic materials and OLEDs (organic light-emitting diodes). As renewable energy solutions gain traction, such compounds are pivotal in developing next-generation sustainable technologies.

Environmental and safety considerations are paramount when handling CAS No. 51073-13-3. While not classified as hazardous under standard regulations, proper storage and handling protocols are recommended to ensure stability. The compound's thermal degradation profile and solubility in common organic solvents (e.g., DMSO, acetone) are well-documented, facilitating its use in laboratory settings.

Frequently asked questions about this compound include its synthetic routes, purity standards, and scalability for industrial production. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to characterize its properties. Additionally, researchers often inquire about its patent status and commercial availability, reflecting its economic potential.

In summary, (3,5-Dibromo-4-methoxyphenyl)-(2-ethylbenzofuran-3-yl)methanone represents a multifaceted compound with applications spanning pharmaceuticals, materials science, and green chemistry. Its structural complexity and functional adaptability position it as a key player in advancing both therapeutic and technological innovations.

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